1-(4-Fluoro-2-nitrophenyl)pyrrolidine

• IUPAC Name: 1-(4-fluoro-2-nitrophenyl)pyrrolidine
• InChI: InChI=1S/C10H11FN2O2/c11-8-3-4-9(10(7-8)13(14)15)12-5-1-2-6-12/h3-4,7H,1-2,5-6H2
• InChI Key: PSUGFUCCTASXGW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=C(C=C(C=C2)F)[N+](=O)[O-]
• Molecular Formula: C10H11FN2O2
• DSSTOX Substance ID: DTXSID90372061
• Molecular Weight: 210.20 g/mol
• CAS RN: 778-56-3

Description

1-(4-Fluoro-2-nitrophenyl)pyrrolidine, also known as 4-Fluoro-2-nitrophenylpyrrolidine, is a synthetic chemical compound commonly used in scientific research. It is a heterocyclic compound containing both a pyrrolidine ring and a nitro group. 4-Fluoro-2-nitrophenylpyrrolidine has been studied for its potential applications in medicinal chemistry, drug design, and biochemistry.

Scientific Research Applications

• Synthesis and Chemical Reactions :

  • 1-(4-Fluoro-2-nitrophenyl)pyrrolidine derivatives are utilized in the synthesis of ortho-fluoronitroaryl nitroxides, serving as versatile synthons in nucleophilic replacement reactions. These compounds are essential for spin-labelling studies in chemistry (Hankovszky et al., 1989).
  • The compound plays a role in the kinetics of reactions involving trifluoro compounds and bases in dipolar aprotic solvents, leading to complex products useful in various chemical syntheses (Jarczewski et al., 1986).

• Crystal Growth and Characterization :

  • 1-(4-Nitrophenyl)pyrrolidine, a closely related compound, has been used in the growth of organic single crystals. These crystals are characterized for their structural properties, which have potential applications in materials science (Nirosha et al., 2015).

• Organic Dye and Solvatochromism Studies :

  • Derivatives of this compound are used in the synthesis of azo dyes. These dyes exhibit solvatochromism, which is the ability to change color depending on the solvent. Such properties are crucial in the study of dye chemistry and materials science (Hofmann et al., 2008).

• Anion Sensing and Nonlinear Optical Properties :

  • Some derivatives are investigated for their anion sensing capabilities, where they act as colorimetric sensors for halide anions. This application is significant in analytical chemistry for detecting specific ions (Gale et al., 1999).
  • Additionally, certain nitrophenyl derivatives of pyrrole, which are structurally related to this compound, have been studied for their structural behavior and potential in nonlinear optics, a field crucial in photonics and telecommunications (Camiolo et al., 2003).

• Synthesis of Novel Medicinal Compounds :

  • It is used in the synthesis of novel antibacterial candidates, demonstrating the compound's relevance in pharmaceutical research (Yang et al., 2014).